Cas no 1805046-63-2 (Ethyl 4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805046-63-2
• MF: C₁₀H₇BrF₅NO₂
• MW: 348.064099550247
• CID: 4867964
• Update Time: 2025-05-22

Ethyl 4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7BrF5NO2/c1-2-19-9(18)7-5(8(12)13)6(11)4(3-17-7)10(14,15)16/h3,8H,2H2,1H3
• InChI Key： AAQYAVDTJPJGBU-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CN=C(C(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate

Research Brief on Ethyl 4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805046-63-2)

The compound Ethyl 4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate (CAS: 1805046-63-2) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This polyhalogenated pyridine derivative presents an interesting scaffold for medicinal chemistry, particularly in the development of novel bioactive molecules targeting various disease pathways.

Recent studies have focused on the synthetic utility of this compound as a key intermediate in the preparation of more complex molecules. The presence of multiple halogen substituents (bromo, difluoromethyl, and trifluoromethyl groups) makes it particularly valuable for subsequent functionalization through cross-coupling reactions. Researchers at several institutions have reported its use in Suzuki-Miyaura and Buchwald-Hartwig coupling reactions to generate diverse pyridine-based libraries for biological screening.

In pharmacological applications, derivatives synthesized from this compound have shown promising activity against several molecular targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that analogs derived from this scaffold exhibited potent inhibition of certain kinase enzymes implicated in inflammatory diseases, with IC50 values in the low nanomolar range. The electron-withdrawing nature of the trifluoromethyl and difluoromethyl groups appears to enhance binding affinity to these targets.

The synthetic methodology for producing Ethyl 4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylate has been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement came from a 2022 publication in Organic Process Research & Development, which described a continuous flow chemistry approach that increased overall yield to 78% while reducing hazardous waste generation compared to traditional batch methods.

Analytical characterization of this compound has also seen progress, with comprehensive NMR and mass spectrometry data now available in the literature. Researchers have particularly noted the distinctive ¹⁹F NMR signature of this molecule, which serves as a useful fingerprint for quality control in synthetic applications. X-ray crystallographic studies have revealed interesting conformational aspects of the molecule that may influence its reactivity in subsequent transformations.

Looking forward, this compound is positioned to play an important role in the development of next-generation pharmaceuticals, particularly in areas requiring highly fluorinated bioactive molecules. Its commercial availability from several specialty chemical suppliers has increased in recent months, reflecting growing demand from the research community. Future studies are expected to explore its utility in additional coupling reactions and as a precursor for more complex heterocyclic systems.